![molecular formula C15H17NO3 B6645089 4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid](/img/structure/B6645089.png)
4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid, also known as Cyclofenil, is a nonsteroidal selective estrogen receptor modulator (SERM). It is a synthetic compound that has been extensively studied for its potential application in the treatment of various diseases, including breast cancer, osteoporosis, and endometriosis.
Mechanism of Action
4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid is a selective estrogen receptor modulator (SERM), which means that it can selectively bind to estrogen receptors in different tissues, resulting in different effects. In breast tissue, it acts as an estrogen antagonist, blocking the effects of estrogen on breast cancer cells. In bone tissue, it acts as an estrogen agonist, stimulating the growth of bone cells and preventing bone loss. In endometrial tissue, it acts as an anti-inflammatory agent, reducing inflammation and pain associated with endometriosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied, depending on the tissue it is acting on. In breast tissue, it can inhibit the growth of breast cancer cells by blocking the effects of estrogen. In bone tissue, it can stimulate the growth of bone cells and prevent bone loss. In endometrial tissue, it can reduce inflammation and pain associated with endometriosis.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid in lab experiments is its selectivity for different tissues. This allows researchers to study its effects on specific tissues and diseases. However, one limitation is that its effects can vary depending on the tissue it is acting on, making it difficult to predict its overall effects in the body.
Future Directions
There are several future directions for the study of 4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid. One direction is the development of more selective SERMs that can target specific tissues and diseases. Another direction is the study of its effects on other diseases, such as prostate cancer and Alzheimer's disease. Additionally, the development of new synthesis methods for this compound may lead to the discovery of new compounds with even more potent therapeutic effects.
Synthesis Methods
The synthesis of 4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid involves the reaction of 4-benzyloxybenzoic acid with cyclopentenylmagnesium bromide, followed by the reaction of the resulting intermediate with ethyl chloroformate. The final product is obtained by the removal of the benzyl protecting group using palladium on carbon and hydrogen gas.
Scientific Research Applications
4-[2-(Cyclopenten-1-yl)ethylcarbamoyl]benzoic acid has been extensively studied for its potential application in the treatment of various diseases. It has been shown to have antiestrogenic effects, making it a potential therapeutic agent for the treatment of breast cancer. Studies have also shown that it can prevent bone loss and increase bone density, making it a potential treatment for osteoporosis. Additionally, it has been shown to have anti-inflammatory effects, making it a potential treatment for endometriosis.
Properties
IUPAC Name |
4-[2-(cyclopenten-1-yl)ethylcarbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c17-14(16-10-9-11-3-1-2-4-11)12-5-7-13(8-6-12)15(18)19/h3,5-8H,1-2,4,9-10H2,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDRRRDVNHKMOHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)CCNC(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.